Cas no 1185170-04-0 (7-Hydroxy Quetiapine S-Oxide)

7-Hydroxy Quetiapine S-Oxide structure
7-Hydroxy Quetiapine S-Oxide structure
Product Name:7-Hydroxy Quetiapine S-Oxide
CAS No:1185170-04-0
MF:C21H25N3O4S
MW:415.505903959274
CID:1064482
PubChem ID:46781892
Update Time:2025-09-20

7-Hydroxy Quetiapine S-Oxide Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy Quetiapine S-Oxide
    • 6-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]-11-oxobenzo[b][1,4]benzothiazepin-2-ol
    • 1185170-04-0
    • 7-Hydroxy-11-{4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl}-5H-5lambda~4~-dibenzo[b,f][1,4]thiazepin-5-one
    • 11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]dibenzo[b,f][1,4]thiazepin-7-ol S-Oxide
    • UNII-HIZ2IDE7O4
    • Dibenzo(b,f)(1,4)thiazepin-7-ol, 11-(4-(2-(2-hydroxyethoxy)ethyl)-1-piperazinyl)-, 5-oxide 7-hydroxy quetiapine S-oxide
    • DTXSID40675958
    • HIZ2IDE7O4
    • Inchi: 1S/C21H25N3O4S/c25-12-14-28-13-11-23-7-9-24(10-8-23)21-17-3-1-2-4-19(17)29(27)20-15-16(26)5-6-18(20)22-21/h1-6,15,25-26H,7-14H2
    • InChI Key: PUDUSSVBGMRCCM-UHFFFAOYSA-N
    • SMILES: S1(C2C=C(C=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCO)CC1)O)=O

Computed Properties

  • Exact Mass: 415.15700
  • Monoisotopic Mass: 415.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 104.81000
  • LogP: 1.75420

7-Hydroxy Quetiapine S-Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H953220-1mg
7-Hydroxy Quetiapine S-Oxide
1185170-04-0
1mg
$345.00 2023-05-18
TRC
H953220-10mg
7-Hydroxy Quetiapine S-Oxide
1185170-04-0
10mg
$2738.00 2023-05-18
TRC
H953220-25mg
7-Hydroxy Quetiapine S-Oxide
1185170-04-0
25mg
$ 3000.00 2023-09-07
A2B Chem LLC
AE14573-5mg
11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]dibenzo[b,f][1,4]thiazepin-7-ol S-Oxide
1185170-04-0 98%
5mg
$1242.00 2024-04-20

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